N-benzyl-4-(2-(furan-2-yl)-2-hydroxyethyl)piperazine-1-carboxamide hydrochloride
Description
N-benzyl-4-(2-(furan-2-yl)-2-hydroxyethyl)piperazine-1-carboxamide hydrochloride is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that contains a furan ring and a benzyl group, which are known to exhibit biological activity.
Scientific Research Applications
Synthesis and SAR of Piperazine Derivatives
Piperazine derivatives, particularly those incorporating furan rings and carboxamide groups, have been synthesized and evaluated for their potential as urotensin-II receptor antagonists. Such compounds have shown promise due to their high potency, metabolic stability, and low toxicity, pointing towards their potential in treating diseases associated with the urotensin-II receptor, such as cardiovascular diseases (Chae Jo Lim et al., 2019).
Pharmacological Evaluation of Piperazine-Based Compounds
Another study explored the antidepressant and antianxiety activities of novel piperazine derivatives, highlighting their significant potential in treating mood disorders. The compounds were synthesized starting from 2-acetylfuran, showcasing the versatility of furan derivatives in medicinal chemistry (J. Kumar et al., 2017).
Antimicrobial and Antibacterial Activities
Research on piperazine derivatives also extends to antimicrobial and antibacterial activities. For example, terazosin hydrochloride derivatives have shown potent activity against various bacterial strains, underscoring the potential of such compounds in developing new antibacterial agents (Anshul Kumar et al., 2021).
Enzyme Inhibition for Therapeutic Applications
Compounds featuring piperazine and furan rings have been synthesized and evaluated for their enzyme inhibition capabilities, particularly against butyrylcholinesterase, an enzyme target for Alzheimer's disease treatment. This research signifies the therapeutic potential of these compounds in neurodegenerative diseases (M. Abbasi et al., 2020).
properties
IUPAC Name |
N-benzyl-4-[2-(furan-2-yl)-2-hydroxyethyl]piperazine-1-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O3.ClH/c22-16(17-7-4-12-24-17)14-20-8-10-21(11-9-20)18(23)19-13-15-5-2-1-3-6-15;/h1-7,12,16,22H,8-11,13-14H2,(H,19,23);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUAINQRMFWEPBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(C2=CC=CO2)O)C(=O)NCC3=CC=CC=C3.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24ClN3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Benzyl-4-[2-(furan-2-YL)-2-hydroxyethyl]piperazine-1-carboxamide hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-[(2-Cyclopropylpyrimidin-4-yl)-methylamino]azetidin-1-yl]pyrazine-2-carbonitrile](/img/structure/B2633111.png)
![2h-Pyrido[3,2-b][1,4]thiazin-3(4h)-one](/img/structure/B2633113.png)
![N-(3-ethylphenyl)-2-((3-(3-isopropoxypropyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide](/img/structure/B2633116.png)
![(4s)-N-[3-(1,3-Oxazol-5-Yl)phenyl]-7-[3-(Trifluoromethyl)phenyl]-3,4-Dihydro-1,4-Methanopyrido[2,3-B][1,4]diazepine-5(2h)-Carboxamide](/img/structure/B2633120.png)
![Ethyl 2-[(5-chloro-2-nitrobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate](/img/structure/B2633133.png)